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Compound of Interest

Compound Name: Thymolphthalein

Cat. No.: B086794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of thymolphthalein, a phthalein dye with

significant applications in analytical chemistry. The document details its fundamental chemical

properties, synthesis, and its functional application as an acid-base indicator, tailored for a

scientific audience.

Core Chemical Identifiers
Thymolphthalein is chemically known as 3,3-bis(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-2-

benzofuran-1-one.[1] Its core identifiers are essential for accurate substance registration,

experimental design, and chemical inventory management.

Molecular Formula: C₂₈H₃₀O₄[2][3][4][5]

Molar Mass: 430.54 g/mol

Physicochemical and Indicator Properties
The utility of thymolphthalein as a laboratory reagent is defined by its distinct physical and

chemical characteristics. The following table summarizes key quantitative data for easy

reference and comparison.
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Property Value

Appearance White to pale yellow crystalline powder

Melting Point 248 to 253 °C (decomposes)

pH Transition Range 9.3 – 10.5

Color in Acidic/Neutral pH Colorless

Color in Alkaline pH Blue

Solubility Soluble in alcohol, acetone; insoluble in water

Molar Extinction Coefficient 38,000 M⁻¹cm⁻¹ at 595 nm (for blue dianion)

Experimental Protocols
Detailed methodologies for the synthesis and application of thymolphthalein are critical for

reproducible experimental outcomes. The following sections provide step-by-step protocols for

its laboratory preparation and its use in acid-base titrations.

Synthesis of Thymolphthalein via Friedel-Crafts
Acylation
Thymolphthalein is synthesized through the acid-catalyzed condensation of thymol with

phthalic anhydride. This reaction is a classic example of a Friedel-Crafts acylation.

Materials:

Thymol

Phthalic anhydride

Concentrated Sulfuric Acid (98%)

Acetone

Mortar and pestle, round bottom flask, water bath, filtration apparatus
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Procedure:

Reactant Preparation: Finely grind equivalent molar amounts of thymol and phthalic

anhydride together in a mortar to create an intimate powder mixture. Transfer the powder to

a round bottom flask.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the flask and mix

the contents well.

Reaction: Place the flask in a water bath and heat to approximately 90°C for about 15

minutes. The mixture will liquefy and develop a deep red color, indicating the formation of the

thymolphthalein carbocation intermediate in the highly acidic medium.

Cooling: After the heating period, remove the flask from the water bath and allow it to cool to

room temperature.

Purification:

To remove unreacted thymol, place the flask in a boiling water bath. The thymol will melt

(m.p. ~50°C) and can be decanted.

Filter the solid product and wash it thoroughly with water to remove remaining impurities.

Dry the crude product and then dissolve it in acetone. Thymolphthalein is soluble in

acetone while unreacted phthalic anhydride is not.

Filter the solution to remove the insoluble phthalic anhydride.

Isolation: Recrystallize the pure thymolphthalein from the acetone solution to obtain the

final product.
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Caption: Workflow for the synthesis of thymolphthalein.
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Application in Acid-Base Titration
Thymolphthalein is an effective indicator for titrations involving a strong base, due to its sharp

color transition at a high pH range.

Materials:

Analyte (acidic solution of unknown concentration)

Titrant (standardized basic solution, e.g., ~0.1M NaOH)

Thymolphthalein indicator solution (typically 0.5% in ethanol)

Buret, pipet, Erlenmeyer flask, magnetic stirrer (optional)

Procedure:

Preparation: Rinse a buret with the standardized basic titrant and then fill it, ensuring no air

bubbles are present in the tip. Record the initial volume to two decimal places.

Analyte Addition: Using a volumetric pipet, transfer a precise volume of the acidic analyte

into a clean Erlenmeyer flask.

Indicator Addition: Add 2-3 drops of the thymolphthalein indicator solution to the analyte in

the flask. The solution should remain colorless.

Titration: Slowly add the titrant from the buret to the analyte while constantly swirling the

flask (or using a magnetic stirrer).

Endpoint Detection: As the equivalence point is approached, the blue color will begin to

appear where the titrant drops hit the solution and will disappear upon swirling. The endpoint

is reached when a single drop of titrant causes a permanent, faint blue color to persist

throughout the solution for at least 30 seconds.

Measurement: Record the final volume from the buret. The difference between the final and

initial volumes gives the volume of titrant used.
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Calculation: Use the volume and molarity of the titrant and the initial volume of the analyte to

calculate the concentration of the acid.
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Caption: pH-dependent equilibrium of thymolphthalein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086794#thymolphthalein-molecular-formula-and-
molar-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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